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Compound of Interest

Compound Name: 2-Hydroxyethyl propionate
CAS No.: 24567-27-9
Cat. No.: B1603727

Get Quote

. J

2-Hydroxyethyl propionate (also known as glycol monopropionate) is a bifunctional molecule
containing both a hydroxyl and an ester group. This structure makes it a valuable intermediate
in organic synthesis. A clear understanding of its fundamental properties is the first step in any
analytical endeavor.

Property Value Source
Molecular Formula CsH1003 [1]
Molecular Weight 118.13 g/mol

CAS Number 24567-27-9 [21[3][4]
Boiling Point 90-97 °C at 16 Torr [2][3]
Predicted Density ~1.054 g/cm?3 [2]
SMILES CCC(=0)OCCO [3]

The Genesis of Impurities: A Synthetic Perspective
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The purity of 2-Hydroxyethyl propionate is intrinsically linked to its synthesis. The most
common route is the acid-catalyzed esterification of ethylene glycol with propionic acid.[5][6][7]
This is a reversible equilibrium reaction, which presents specific challenges in achieving high
purity. Understanding this process allows us to anticipate the likely impurities.
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Caption: Synthesis of 2-Hydroxyethyl propionate and key by-product.

Common Impurity Classes:

o Unreacted Starting Materials: Due to the equilibrium nature of the reaction, residual ethylene
glycol and propionic acid are the most common process impurities.

o Over-reaction By-products: The primary hydroxyl group of the desired 2-Hydroxyethyl
propionate can react with a second molecule of propionic acid to form the diester, ethylene
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glycol dipropionate.[5][6][7] Controlling the stoichiometry and reaction conditions is critical to

minimize this by-product.

o Catalyst Residues: If a non-volatile acid catalyst (e.qg., sulfuric acid) is used, trace amounts

may remain after workup.

e Solvent Residues: Solvents used during the reaction or purification steps can be carried over

into the final product.

o Water: Water is a product of the esterification reaction and can also be present from solvents

or atmospheric exposure.

A Multi-Modal Framework for Purity Analysis

No single analytical technique can provide a complete purity profile. A robust, self-validating
system relies on the orthogonal application of multiple methods. Each technique provides a
different piece of the puzzle, and their collective data builds a high-confidence assessment of

the material's quality.
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Caption: Integrated workflow for purity analysis of 2-Hydroxyethyl propionate.

Gas Chromatography (GC) for Assay and Volatile
Impurities

Expertise & Causality: Gas chromatography is the cornerstone for purity assessment of volatile
compounds like 2-Hydroxyethyl propionate. It physically separates the main component from
volatile impurities based on their differential partitioning between a gaseous mobile phase and
a liquid stationary phase. A Flame lonization Detector (FID) is ideal here, as it provides a
robust, linear response to hydrocarbons, allowing for accurate area-percent quantification
which is often sufficient for high-purity materials.

For this analysis, a polar stationary phase (e.g., a "WAX" or polyethylene glycol column) is the
logical choice. The polarity of the column will have a strong affinity for the hydroxyl groups of
the analyte and potential impurities like ethylene glycol, leading to excellent separation
(resolution) from less polar by-products.

Experimental Protocol: GC-FID
e System Preparation:
o Instrument: Agilent 7890A GC or equivalent, equipped with a split/splitless inlet and FID.[8]

o Column: Restek Stabilwax® (30 m x 0.25 mm, 0.25 um film thickness) or equivalent polar
column.[9][10]

o Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.[10]
 Instrument Conditions:

o Inlet Temperature: 250 °C

o Split Ratio: 50:1 (adjust as needed for on-scale peak).

o Oven Program:

» Initial Temperature: 60 °C, hold for 2 minutes.
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= Ramp: 15 °C/min to 240 °C.

» Hold: Hold at 240 °C for 5 minutes.

o Detector Temperature (FID): 260 °C

o FID Gas Flows: Hz: 30 mL/min, Air: 300 mL/min, Makeup (N2): 25 mL/min.

e Sample Preparation:

o Prepare a solution of ~10 mg/mL of 2-Hydroxyethyl propionate in a suitable solvent
(e.g., Methanol or Acetonitrile).

o Vortex to ensure homogeneity.

e Injection & Analysis:
o Inject 1 pL of the prepared sample.
o Acquire the chromatogram.

Trustworthiness (Self-Validation): Before sample analysis, perform a system suitability test.
Inject a known mixture containing the analyte and anticipated impurities (ethylene glycol,
propionic acid, ethylene glycol dipropionate). The system is deemed suitable if the resolution
between all component peaks is >1.5 and the peak asymmetry for the main component is
between 0.9 and 1.2. Purity is calculated using the area percent method, assuming all
components have a similar FID response factor.

Purity Calculation (Area %): Purity (%) = (Area of 2-HEP Peak / Total Area of All Peaks) x 100

'H NMR Spectroscopy for Identity and Structural
Confirmation

Expertise & Causality: While GC confirms purity based on retention time, *H NMR confirms the
molecular structure. It is exceptionally powerful for identifying and quantifying impurities whose
structures differ from the main component, even if they co-elute in GC. Each unique proton
environment in the molecule produces a distinct signal, and the signal's integral is directly
proportional to the number of protons it represents. This allows for direct molar ratio
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quantification against a certified internal standard (QNMR), providing an orthogonal validation of
the GC assay.

Predicted *H NMR Spectrum (in CDCls):

e ~4.2 ppm (triplet, 2H): Protons on the carbon adjacent to the ester oxygen (-O-CH2-CHa-
OH).

e ~3.8 ppm (triplet, 2H): Protons on the carbon adjacent to the hydroxyl group (-O-CH2-CH--
OH).

e ~2.4 ppm (quartet, 2H): Protons on the methylene group of the propionate chain (-O-C(=0)-
CH2-CHs).

e ~2.2 ppm (broad singlet, 1H): The hydroxyl proton (-OH). This peak's position can vary and it
can be exchanged with D20.[11]

e ~1.1 ppm (triplet, 3H): Protons on the methyl group of the propionate chain (-CH2-CHs).
Experimental Protocol: tH NMR
e Sample Preparation:

o Accurately weigh ~20 mg of 2-Hydroxyethyl propionate into an NMR tube.

o Add ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCIs) containing a known
amount of an internal standard (e.g., 1,3,5-trimethoxybenzene).

o Cap and gently invert to mix thoroughly.

e Instrument & Acquisition:
o Spectrometer: Bruker 400 MHz spectrometer or equivalent.
o Acquisition Parameters:

» Pulse Program: Standard 30° or 90° pulse.
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= Acquisition Time: ~4 seconds.
» Relaxation Delay (d1): 5 seconds (to ensure full relaxation for quantification).

» Number of Scans: 16-64 (average to improve signal-to-noise).

» Data Processing:
o Apply Fourier transform, phase correction, and baseline correction.
o Calibrate the spectrum to the residual solvent peak (e.g., CDCIs at 7.26 ppm).

o Integrate all peaks, including those from the analyte, internal standard, and any visible
impurities.

Trustworthiness (Self-Validation): The protocol's integrity is ensured by using a long relaxation
delay (d1), which is crucial for accurate integration in quantitative NMR. The presence of all
predicted signals with the correct splitting patterns and integration ratios confirms the identity of
2-Hydroxyethyl propionate. The purity can be calculated by comparing the integral of a
known analyte peak to the integral of the internal standard.

Ancillary Techniques for a Complete Profile

GC-Mass Spectrometry (GC-MS) for Impurity Identification:

e Causality: For unknown peaks observed in the GC-FID chromatogram, GC-MS is the
definitive identification tool. It couples the separation power of GC with the structural
information provided by a mass spectrometer. As components elute from the GC column,
they are ionized (typically by electron impact), and the resulting fragmentation pattern serves
as a molecular fingerprint that can be matched against a spectral library like the NIST
database.[10]

» Protocol: The same GC method as described for GC-FID can be used. The MS should be
set to scan a mass range of m/z 35-250. The resulting mass spectrum for any impurity can
be used to propose a structure, confirming, for example, the presence of ethylene glycol
dipropionate.

Karl Fischer Titration for Water Content:
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» Causality: Water is a critical impurity that cannot be accurately quantified by GC-FID. Karl
Fischer titration is the gold standard for water determination, based on a specific
stoichiometric reaction between iodine and water. [See: ASTM E203 - Standard Test Method
for Water Using Volumetric Karl Fischer Titration]

» Protocol: A coulometric Karl Fischer titrator is suitable for the low water content expected in a
high-purity sample. A known mass of the 2-Hydroxyethyl propionate is injected into the
titration cell, and the instrument automatically measures the water content.

» Self-Validation: The specificity of the reaction ensures that other hydroxyl groups in the
molecule do not interfere, providing an accurate and reliable measure of water content.

Specifications and Data Summary

For use in sensitive applications like drug development, a high-purity specification is required.
The following table outlines a typical release specification for 2-Hydroxyethyl propionate.

Test Method Specification Limit
Appearance Visual Clear, colorless liquid
Identity 1H NMR Conforms to structure
Assay (Purity) GC-FID (Area %) = 99.0%

Water Content Karl Fischer <0.10%

Individual Impurity GC-FID <0.20%

Total Impurities GC-FID <1.0%

Conclusion

The quality control of 2-Hydroxyethyl propionate is a process of methodical, evidence-based
investigation. By understanding its synthetic pathway, we can anticipate potential impurities. A
robust analytical strategy, grounded in the orthogonal techniques of GC, NMR, and Karl Fischer
titration, provides a self-validating system for purity assessment. This multi-faceted approach
ensures that each batch of material is structurally correct and free from significant impurities,
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providing the confidence and reliability demanded by the scientific and pharmaceutical

communities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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